Cas no 136657-54-0 (Artonin B)

Artonin B structure
Artonin B structure
Product Name:Artonin B
CAS No:136657-54-0
MF:C30H30O7
MW:502.555009365082
CID:6644441
PubChem ID:11964501
Update Time:2024-03-02

Artonin B Chemical and Physical Properties

Names and Identifiers

    • 124693-70-5
    • CHEMBL462877
    • Artonin B
    • 5,7,8,15-tetrahydroxy-19,19-dimethyl-22-(3-methylbut-2-en-1-yl)-10-(prop-1-en-2-yl)-2,20-dioxapentacyclo[12.8.0.0^{3,12}.0^{4,9}.0^{16,21}]docosa-1(22),3(12),4,6,8,14,16(21),17-octaen-13-one
    • SCHEMBL21065402
    • 5,7,8,15-tetrahydroxy-19,19-dimethyl-22-(3-methylbut-2-enyl)-10-prop-1-en-2-yl-2,20-dioxapentacyclo[12.8.0.03,12.04,9.016,21]docosa-1(14),3(12),4(9),5,7,15,17,21-octaen-13-one
    • CHEBI:175846
    • Inchi: 1S/C30H30O7/c1-13(2)7-8-16-27-15(9-10-30(5,6)37-27)24(33)23-25(34)18-11-17(14(3)4)21-22(29(18)36-28(16)23)19(31)12-20(32)26(21)35/h7,9-10,12,17,31-33,35H,3,8,11H2,1-2,4-6H3
    • InChI Key: IGNKZOMBJGAKHN-UHFFFAOYSA-N
    • SMILES: O1C2C(C/C=C(\C)/C)=C3C(C=CC(C)(C)O3)=C(C=2C(C2=C1C1C(=CC(=C(C=1C(C(=C)C)C2)O)O)O)=O)O

Computed Properties

  • Exact Mass: 502.19915329g/mol
  • Monoisotopic Mass: 502.19915329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 3
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 116Ų
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